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Compound of Interest

Compound Name: dodecyl L-serinate

Cat. No.: B15380660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of dodecyl L-serinate, an amino acid-based surfactant of significant interest in

pharmaceutical and biotechnological applications. This document details its synthesis, surface

activity, aggregation behavior, and stability, offering valuable insights for its application in drug

delivery and formulation development.

Core Physicochemical Properties
Dodecyl L-serinate is an anionic surfactant comprising a 12-carbon hydrophobic alkyl chain

(dodecyl) and a hydrophilic headgroup derived from the amino acid L-serine. This unique

structure imparts favorable characteristics such as biocompatibility and biodegradability,

making it a promising excipient in drug formulations.[1][2]

Quantitative Data Summary
While specific experimental data for dodecyl L-serinate is limited in publicly available

literature, the following table summarizes key physicochemical parameters based on closely

related N-acyl amino acid surfactants, such as sodium N-lauroyl glycinate and sodium N-lauroyl

sarcosinate, which share the same C12 hydrophobic tail. These values provide a strong basis

for estimating the properties of dodecyl L-serinate.
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Property
Estimated
Value/Range

Method of
Determination

Reference

Molecular Weight
~309.38 g/mol

(Sodium Salt)
Mass Spectrometry [3]

Critical Micelle

Concentration (CMC)
12 - 15 mmol/L

Tensiometry,

Conductometry
[4]

Surface Tension at

CMC (γCMC)
~21 mN/m Tensiometry [4]

Hydrophile-Lipophile

Balance (HLB)
~6.5 - 7.3 Calculation [5]

pKa (Carboxylic Acid) ~3.6
Potentiometric

Titration
[6]

Solubility

Soluble in water,

slightly soluble in

chloroform and

methanol.

Visual Inspection [1]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of dodecyl L-serinate are

outlined below. These protocols are based on established methods for N-acyl amino acid

surfactants.

Synthesis of Sodium N-Dodecanoyl-L-serinate
The synthesis of sodium N-dodecanoyl-L-serinate is typically achieved via the Schotten-

Baumann reaction, which involves the acylation of the amino group of L-serine with dodecanoyl

chloride (lauroyl chloride) under alkaline conditions.[7]

Materials:

L-serine

Sodium hydroxide (NaOH)
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Dodecanoyl chloride

Hydrochloric acid (HCl)

Acetone

Distilled water

Procedure:

Dissolve L-serine in an aqueous solution of sodium hydroxide at a cooled temperature (10-

15°C) with constant stirring to form sodium serinate.

Slowly add dodecanoyl chloride to the reaction mixture. The molar ratio of dodecanoyl

chloride to L-serine should be approximately 1:1.03.[7]

Maintain the pH of the reaction mixture between 9 and 10 by the dropwise addition of a

sodium hydroxide solution.

Continue stirring the mixture at a controlled temperature for 2-3 hours to ensure the

completion of the reaction.

After the reaction, acidify the mixture with hydrochloric acid to precipitate the N-dodecanoyl-

L-serine.

Filter the precipitate, wash it with cold water to remove any unreacted starting materials and

salts.

The purified N-dodecanoyl-L-serine can be neutralized with a stoichiometric amount of

sodium hydroxide to obtain the sodium salt.

The final product can be further purified by recrystallization from a suitable solvent such as

aqueous acetone.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension at CMC (γCMC)
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The CMC and γCMC can be determined by measuring the surface tension of aqueous

solutions of dodecyl L-serinate at various concentrations using a tensiometer.

Equipment:

Digital Tensiometer (e.g., using the Wilhelmy plate or Du Noüy ring method)

Precision balance

Volumetric flasks

Magnetic stirrer

Procedure:

Prepare a stock solution of sodium N-dodecanoyl-L-serinate in deionized water.

Prepare a series of dilutions from the stock solution to obtain a range of concentrations.

Measure the surface tension of each solution, starting from the most dilute, at a constant

temperature (e.g., 25°C).

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined as the concentration at the point of inflection in the resulting curve,

where the surface tension begins to plateau.[8]

The γCMC is the value of the surface tension in the plateau region above the CMC.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of sodium N-dodecanoyl-L-

serinate.
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Synthesis of Sodium N-Dodecanoyl-L-serinate.

CMC Determination Workflow
This diagram outlines the experimental workflow for determining the Critical Micelle

Concentration (CMC).
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CMC Determination by Tensiometry
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Workflow for CMC determination.

Micellization Process
The following diagram illustrates the process of micelle formation by dodecyl L-serinate in an

aqueous solution.
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Micellization of dodecyl L-serinate.

Stability and Degradation
N-acyl amino acid surfactants are known for their good biodegradability.[1] The ester linkage in

dodecyl L-serinate, if present (depending on the synthesis route where the dodecyl group is
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attached to the carboxyl group of serine), could be susceptible to hydrolysis, especially under

acidic or basic conditions. The amide linkage in N-dodecanoyl-L-serinate is generally more

stable.

Applications in Drug Development
The favorable safety profile and surface-active properties of amino acid-based surfactants like

dodecyl L-serinate make them attractive for various pharmaceutical applications:

Solubilizing Agents: For poorly water-soluble drugs, enhancing their bioavailability.

Emulsifiers and Stabilizers: In the formulation of emulsions and suspensions.

Permeation Enhancers: In transdermal drug delivery systems, they can reversibly interact

with the skin barrier to facilitate drug penetration.

Drug Carriers: The self-assembled micelles can encapsulate hydrophobic drugs, protecting

them from degradation and enabling targeted delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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